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Compound of Interest

Compound Name: 1,2-Diphenylethane-D14

Cat. No.: B1357025

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight determination for the
deuterated compound 1,2-Diphenylethane-D14.

Chemical Structure and Formula

1,2-Diphenylethane consists of two phenyl groups joined by an ethane bridge. Its standard
chemical formula is CiaH14. The "-D14" designation indicates that all 14 hydrogen (H) atoms
have been replaced by their stable isotope, deuterium (D).

Therefore, the molecular formula for 1,2-Diphenylethane-D14 is C14D14[1][2].

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation relies on the atomic masses of the constituent elements: Carbon-12 (2C) and
Deuterium (3H or D).

o Atomic Weight of Carbon (C): By definition, the atomic mass of Carbon-12 is exactly 12
daltons (Da) or atomic mass units (amu)[3][4][5][6][7]-

o Atomic Weight of Deuterium (D): Deuterium, an isotope of hydrogen, contains one proton
and one neutron. Its atomic weight is approximately 2.014 Da[8][9][10].
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The molecular weight is calculated as follows:

(Number of Carbon atoms x Atomic Weight of Carbon) + (Number of Deuterium atoms x
Atomic Weight of Deuterium) (14 x 12.011) + (14 x 2.014) = 196.35 g/mol

Commercial suppliers of 1,2-Diphenylethane-D14 confirm this molecular weight[1][2][11].

Data Summary

The quantitative data used for the molecular weight calculation is summarized in the table
below for clarity and easy reference.

Atomic Weight Total Weight

Component Symbol Count

(Da) (Da)
Carbon C 14 12.011 168.154
Deuterium D 14 2.014 28.196
Total C14D14 196.35

Logical Workflow for Calculation

The process for determining the molecular weight is straightforward and follows a clear logical
path from identifying the chemical formula to the final summation of atomic weights.
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Identify Base Molecule:
1,2-Diphenylethane

'

Determine Chemical Formula:
CiaH14

:

Apply Isotopic Label:
-D14

'

Determine Labeled Formula:
C14D14

y

Obtain Atomic Weights:
C=12.011 Da
D =2.014 Da

:

Calculate Total Mass:
(14 * 12.011) + (14 * 2.014)

Final Molecular Weight:
196.35 g/mol

Click to download full resolution via product page
Caption: Workflow for Molecular Weight Calculation.

Note: As this guide pertains to a theoretical calculation of molecular weight, experimental
protocols for synthesis or analysis are not included. The provided workflow illustrates the
logical steps of the calculation itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. file.medchemexpress.com [file.medchemexpress.com]
. pharmaffiliates.com [pharmaffiliates.com]

. askfilo.com [askfilo.com]

. Carbon-12 - Wikipedia [en.wikipedia.org]

. youtube.com [youtube.com]

. westfield.ma.edu [westfield.ma.edu]

. britannica.com [britannica.com]

. Deuterium - Wikipedia [en.wikipedia.org]

°
(o] (0] ~ (o)) ()] EEN w N =

. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]
¢ 10. byjus.com [byjus.com]
e 11. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [Technical Guide: Molecular Weight of 1,2-
Diphenylethane-D14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357025#molecular-weight-of-1-2-diphenylethane-
d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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